(s)-2-Aminohex-5-enoic acid
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Description
-2-Aminohex-5-enoic acid, commonly known as Glutamate, is an amino acid that is widely used in the human body and is the most abundant excitatory neurotransmitter in the central nervous system. Glutamate plays a key role in the regulation of neuronal excitability and synaptic plasticity, which is essential for learning and memory processes. It is involved in a variety of physiological processes including energy metabolism, cell signaling, and neurotransmission. Glutamate is also a vital component of the glutamate-glutamine cycle, which is responsible for the homeostasis of the brain and other organs.
Scientific Research Applications
Enzyme Inhibition and Mechanistic Insights
One notable application of (S)-2-Aminohex-5-enoic acid is in the study of enzyme inhibition, specifically targeting the L-ornithine:2-oxoacid aminotransferase enzyme. Research has demonstrated that while closely related analogs, such as 4-aminohex-5-ynoic acid and gabaculine, act as enzyme-activated irreversible inhibitors of omega-aminotransferases, this compound does not inhibit ornithine aminotransferase. This contrast offers valuable insights into the enzyme’s specificity and mechanism of action (Jung & Seiler, 1978).
Synthesis and Chemical Properties
This compound has been a subject of chemical synthesis studies, where methods for its efficient and enantioselective synthesis have been developed. For instance, an effective synthesis from L-glutamic acid highlights its chemical versatility and potential for broader applications (Kwon, Keusenkothen, & Smith, 1992).
Biosynthesis and Natural Occurrence
In botanical studies, this compound has been identified in plants like Aesculus californica. Investigations into its biosynthesis, involving isoleucine as a precursor, contribute to our understanding of amino acid diversity in nature and their roles in plant physiology (Fowden & Mazelis, 1971).
Biochemical and Pharmacological Research
This compound also features in pharmacological research, particularly in exploring its properties as a GABAA receptor agonist and GABAB receptor antagonist. This dual activity presents a potential pathway for developing new pharmacological agents, especially in the field of neuroscience (Dickenson, Allan, Ong, & Johnston, 1988).
Properties
IUPAC Name |
(2S)-2-aminohex-5-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-2-3-4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPSWHDAHNWWMEG-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCC[C@@H](C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.